![molecular formula C16H19Cl2N3O B6209599 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2731009-92-8](/img/new.no-structure.jpg)
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is a chemical compound with a complex structure, often used in various scientific research applications.
Preparation Methods
The synthesis of 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride involves several steps. One common method includes the use of 2-methoxyphenyl isocyanate as a chemoselective reagent for amine protection and deprotection sequences . The stability of the urea linkage under various conditions makes it a suitable protecting group, which can regenerate free amines after a convenient deprotection step . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. For example, the Suzuki–Miyaura coupling reaction is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction that can be used with this compound . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions . In biology, it can be used to study the effects of certain molecular interactions and pathways. . Its unique structure allows it to interact with specific molecular targets, making it a valuable tool in drug discovery and development.
Mechanism of Action
The mechanism of action of 2-[1-(3-methoxyphenyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, which can lead to various biological responses. For example, in the context of antidepressant research, it may interact with neurotransmitter receptors or enzymes involved in neurotransmitter metabolism . The exact molecular targets and pathways involved can vary depending on the specific application and context.
Properties
CAS No. |
2731009-92-8 |
|---|---|
Molecular Formula |
C16H19Cl2N3O |
Molecular Weight |
340.2 |
Purity |
95 |
Origin of Product |
United States |
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